Cas no 332178-03-7 (N-(6-bromo-2-oxo-4-phenyl-1,2-dihydroquinolin-3-yl)-3-(morpholin-4-yl)propanamide)
N-(6-bromo-2-oxo-4-phenyl-1,2-dihydroquinolin-3-yl)-3-(morpholin-4-yl)propanamide Chemical and Physical Properties
Names and Identifiers
-
- N-(6-bromo-2-oxo-4-phenyl-1,2-dihydroquinolin-3-yl)-3-(morpholin-4-yl)propanamide
- N-(6-bromo-2-oxo-4-phenyl-1,2-dihydroquinolin-3-yl)-3-morpholinopropanamide
- 4-Morpholinepropanamide, N-(6-bromo-1,2-dihydro-2-oxo-4-phenyl-3-quinolinyl)-
- 332178-03-7
- AKOS000669180
- cid_1119292
- CBMicro_039935
- CHEMBL1453012
- N-(6-bromanyl-2-oxidanylidene-4-phenyl-1H-quinolin-3-yl)-3-morpholin-4-yl-propanamide
- HMS2430B10
- MLS000100730
- F0431-0069
- BIM-0039735.P001
- AB00667816-01
- Oprea1_114025
- N-(6-bromo-2-oxo-4-phenyl-1H-quinolin-3-yl)-3-morpholin-4-ylpropanamide
- MLS000108380
- N-(6-bromo-2-keto-4-phenyl-1H-quinolin-3-yl)-3-morpholino-propionamide
- N-(6-bromo-2-oxo-4-phenyl-1H-quinolin-3-yl)-3-(4-morpholinyl)propanamide
- HMS1617N09
- BDBM53718
- SMR000015512
-
- Inchi: 1S/C22H22BrN3O3/c23-16-6-7-18-17(14-16)20(15-4-2-1-3-5-15)21(22(28)24-18)25-19(27)8-9-26-10-12-29-13-11-26/h1-7,14H,8-13H2,(H,24,28)(H,25,27)
- InChI Key: YTHFFUVZEDOCFC-UHFFFAOYSA-N
- SMILES: N1(CCC(NC2=C(C3=CC=CC=C3)C3=C(NC2=O)C=CC(Br)=C3)=O)CCOCC1
Computed Properties
- Exact Mass: 455.08445g/mol
- Monoisotopic Mass: 455.08445g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 641
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 70.7Ų
Experimental Properties
- Density: 1.50±0.1 g/cm3(Predicted)
- Boiling Point: 690.8±55.0 °C(Predicted)
- pka: 9.41±0.70(Predicted)
N-(6-bromo-2-oxo-4-phenyl-1,2-dihydroquinolin-3-yl)-3-(morpholin-4-yl)propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0431-0069-2μmol |
N-(6-bromo-2-oxo-4-phenyl-1,2-dihydroquinolin-3-yl)-3-(morpholin-4-yl)propanamide |
332178-03-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0431-0069-5μmol |
N-(6-bromo-2-oxo-4-phenyl-1,2-dihydroquinolin-3-yl)-3-(morpholin-4-yl)propanamide |
332178-03-7 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0431-0069-1mg |
N-(6-bromo-2-oxo-4-phenyl-1,2-dihydroquinolin-3-yl)-3-(morpholin-4-yl)propanamide |
332178-03-7 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0431-0069-2mg |
N-(6-bromo-2-oxo-4-phenyl-1,2-dihydroquinolin-3-yl)-3-(morpholin-4-yl)propanamide |
332178-03-7 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0431-0069-3mg |
N-(6-bromo-2-oxo-4-phenyl-1,2-dihydroquinolin-3-yl)-3-(morpholin-4-yl)propanamide |
332178-03-7 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0431-0069-4mg |
N-(6-bromo-2-oxo-4-phenyl-1,2-dihydroquinolin-3-yl)-3-(morpholin-4-yl)propanamide |
332178-03-7 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0431-0069-5mg |
N-(6-bromo-2-oxo-4-phenyl-1,2-dihydroquinolin-3-yl)-3-(morpholin-4-yl)propanamide |
332178-03-7 | 90%+ | 5mg |
$69.0 | 2023-05-17 |
N-(6-bromo-2-oxo-4-phenyl-1,2-dihydroquinolin-3-yl)-3-(morpholin-4-yl)propanamide Related Literature
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
Additional information on N-(6-bromo-2-oxo-4-phenyl-1,2-dihydroquinolin-3-yl)-3-(morpholin-4-yl)propanamide
Comprehensive Overview of N-(6-bromo-2-oxo-4-phenyl-1,2-dihydroquinolin-3-yl)-3-(morpholin-4-yl)propanamide (CAS No. 332178-03-7)
N-(6-bromo-2-oxo-4-phenyl-1,2-dihydroquinolin-3-yl)-3-(morpholin-4-yl)propanamide, with the CAS number 332178-03-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the quinoline derivative family, known for its diverse biological activities. The presence of a morpholine moiety and a phenyl group in its structure enhances its potential as a scaffold for drug development, particularly in targeting enzyme inhibition and receptor modulation.
In recent years, the demand for quinoline-based compounds has surged due to their applications in medicinal chemistry. Researchers are particularly interested in N-(6-bromo-2-oxo-4-phenyl-1,2-dihydroquinolin-3-yl)-3-(morpholin-4-yl)propanamide for its potential role in addressing inflammatory diseases and cancer. The compound's unique structure allows it to interact with specific biological pathways, making it a candidate for further preclinical studies. Its bromine substitution at the 6-position further enhances its reactivity, enabling precise modifications for targeted therapies.
The synthesis of CAS 332178-03-7 involves multi-step organic reactions, including condensation and amidation processes. Its morpholin-4-yl group contributes to improved solubility and bioavailability, which are critical factors in drug design. This compound is often discussed in academic circles alongside other heterocyclic compounds, as it exemplifies the intersection of synthetic chemistry and therapeutic innovation. Laboratories focusing on small molecule drug discovery frequently explore its derivatives to optimize pharmacokinetic properties.
From an industrial perspective, N-(6-bromo-2-oxo-4-phenyl-1,2-dihydroquinolin-3-yl)-3-(morpholin-4-yl)propanamide is classified as a high-value intermediate. Its applications extend beyond pharmaceuticals to include material science, where its aromatic and heterocyclic features are leveraged for advanced polymer development. The compound's stability under various conditions makes it suitable for long-term storage and transportation, aligning with global supply chain requirements for fine chemicals.
Environmental and safety profiles of CAS 332178-03-7 are also under scrutiny, as regulatory bodies emphasize sustainable chemistry practices. Researchers are investigating greener synthesis routes to minimize waste and energy consumption. This aligns with the broader trend of green chemistry, which prioritizes eco-friendly methodologies in compound production. The compound's low toxicity, as reported in preliminary studies, further supports its potential for large-scale applications.
In summary, N-(6-bromo-2-oxo-4-phenyl-1,2-dihydroquinolin-3-yl)-3-(morpholin-4-yl)propanamide represents a promising avenue for scientific exploration. Its structural complexity and functional versatility make it a subject of ongoing research in both academic and industrial settings. As the scientific community continues to unravel its full potential, this compound is poised to play a pivotal role in advancing drug discovery and material innovation.
332178-03-7 (N-(6-bromo-2-oxo-4-phenyl-1,2-dihydroquinolin-3-yl)-3-(morpholin-4-yl)propanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)